Cas no 111613-37-7 (1-((1R,3S,6R)-6-Methyl-7-oxabicyclo[4.1.0]heptan-3-yl)ethanone)

• Product Name: 1-((1R,3S,6R)-6-Methyl-7-oxabicyclo[4.1.0]heptan-3-yl)ethanone
• CAS No: 111613-37-7
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 1023775
• PubChem ID: 70700453
• Update Time: 2025-04-20

1-((1R,3S,6R)-6-Methyl-7-oxabicyclo[4.1.0]heptan-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-((1R,3S,6R)-6-Methyl-7-oxabicyclo[4.1.0]heptan-3-yl)ethanone
• 1-[(1R,3S,6R)-6-methyl-7-oxabicyclo[4.1.0]heptan-3-yl]ethanone
• 1-[(1S,3S,6R)-6-methyl-7-oxabicyclo[4.1.0]hept-3-yl]Ethanone
• DTXSID40743282
• A919572
• 111613-37-7
• 1-[(1R,3S,6R)-6-Methyl-7-oxabicyclo[4.1.0]heptan-3-yl]ethan-1-one
• AKOS016004922
• 1-((1R,3S,6R)-6-METHYL-7-OXABICYCLO[4.1.0]HEPTAN-3-YL) ETHANONE
• 1932365-85-9

• Inchi： 1S/C9H14O2/c1-6(10)7-3-4-9(2)8(5-7)11-9/h7-8H,3-5H2,1-2H3/t7-,8+,9+/m0/s1
• InChI Key： VPQYGKRHSKLXJB-DJLDLDEBSA-N
• SMILES： O1[C@@H]2C[C@@H](C(C)=O)CC[C@@]12C

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.6Ų